Cas no 41230-63-1 (N-(4-Amino-3-methyl-oxazol-5-yl)acetamide)

• Product Name: N-(4-Amino-3-methyl-oxazol-5-yl)acetamide
• CAS No: 41230-63-1
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 333986
• PubChem ID: 289990
• Update Time: 2025-04-19

N-(4-Amino-3-methyl-oxazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Amino-3-methyl-oxazol-5-yl)acetamide
• Acetamide, N-(4-amino-3-methyl-5-isoxazolyl)- (9CI)
• 5-Acetamido-4-amino-3-methylisoxazol
• N-(4-amino-3-methyl-isoxazol-5-yl)-acetamide
• N-(4-Amino-3-methyl-1,2-oxazol-5-yl)ethanimidic acid
• NSC-152539
• DTXSID50961511
• NSC152539
• 41230-63-1

• Inchi： 1S/C6H9N3O2/c1-3-5(7)6(11-9-3)8-4(2)10/h7H2,1-2H3,(H,8,10)
• InChI Key： HUEKKRSEFIXCJX-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C)=N1)N)NC(C)=O

Computed Properties

• Exact Mass: 155.06900
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 81.15000
• LogP: 1.17780